Cas no 477326-85-5 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide
• CAS No: 477326-85-5
• MF: C₁₇H₁₀ClN₃OS₂
• MW: 371.863799571991
• CID: 6437239
• Update Time: 2025-08-03

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide
• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-chlorobenzamide
• Benzamide, N-[4-(2-benzothiazolyl)-2-thiazolyl]-3-chloro-

• Inchi： 1S/C17H10ClN3OS2/c18-11-5-3-4-10(8-11)15(22)21-17-20-13(9-23-17)16-19-12-6-1-2-7-14(12)24-16/h1-9H,(H,20,21,22)
• InChI Key： PFXFFAKGHRNBGR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC3=CC=CC=C3S2)=CS1)(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• pka: 6.36±0.50(Predicted)

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide

Professional Introduction to N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide (CAS No. 477326-85-5)

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide is a highly specialized chemical compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 477326-85-5, has garnered attention in the scientific community due to its unique chemical properties and promising applications in drug development. The molecular architecture of this compound incorporates multiple heterocyclic rings, including 1,3-benzothiazole and 1,3-thiazole, which are well-known for their role in medicinal chemistry. The presence of a chlorobenzamide moiety further enhances its pharmacological relevance, making it a candidate for various therapeutic interventions.

The compound's synthesis involves a series of complex organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to optimize the production process, making it more efficient and scalable. Recent advancements in computational chemistry have also played a crucial role in predicting the structural and functional properties of this compound, thereby facilitating faster development of novel drug candidates.

In the realm of pharmaceutical research, N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide has shown considerable promise as a lead compound for the development of new therapeutic agents. Its dual functionality, stemming from the combination of benzothiazole and thiazole rings, makes it a versatile scaffold for designing molecules with enhanced biological activity. Studies have indicated that this compound exhibits potential antimicrobial properties, which are attributed to its ability to interact with bacterial cell membranes and disrupt essential metabolic pathways.

Moreover, the incorporation of a chlorobenzamide group into the molecular structure suggests that this compound may possess inhibitory effects on certain enzymes involved in inflammation and pain signaling. This makes it an attractive candidate for the development of novel anti-inflammatory drugs. Preliminary in vitro studies have demonstrated that N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide can modulate the activity of key inflammatory mediators, thereby offering a potential therapeutic strategy for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's structural features also make it amenable to further derivatization, allowing researchers to explore its potential in various therapeutic areas. By modifying specific functional groups within the molecule, scientists can fine-tune its pharmacological properties to target specific diseases more effectively. For instance, replacing the chlorine atom with other substituents may alter its binding affinity to biological targets, thereby enhancing its therapeutic efficacy.

In recent years, there has been growing interest in leveraging computational tools to predict the biological activity of novel compounds like N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide. Advanced algorithms and machine learning models have enabled researchers to screen large libraries of compounds rapidly, identifying those with the highest potential for further development. This approach has significantly reduced the time and resources required for drug discovery, accelerating the process from laboratory research to clinical trials.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit unique biological activities due to their ability to mimic natural products and interact with biological targets in complex ways. The combination of benzothiazole, thiazole, and chlorobenzamide in N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-chlorobenzamide creates a multifunctional scaffold that is well-suited for drug development. This compound represents an excellent example of how structural diversity can be leveraged to discover new therapeutic agents with significant clinical potential.

Ongoing research into N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yll-chlorobenzamide is focused on elucidating its mechanism of action and optimizing its pharmacokinetic properties. By understanding how this compound interacts with biological targets at the molecular level, researchers can design more effective derivatives with improved efficacy and reduced side effects. Additionally, studies are underway to evaluate its potential as an antiviral agent, given the increasing importance of antiviral therapies in global health.

The development of novel drug candidates is a complex process that involves multiple stages of research and testing. From initial discovery to clinical trials and regulatory approval, each step requires meticulous attention to detail and adherence to stringent scientific standards. N-4-(1,3-benzothiazol--2-yll-chlorobenzamide serves as an example of how interdisciplinary approaches can drive innovation in pharmaceutical research. By combining expertise from organic chemistry， medicinal chemistry， biochemistry， and computational science， researchers can accelerate the discovery of new drugs that address unmet medical needs.

In conclusion， N--4-(13-Benzothazol--22y)--13-Thiazo12-yll-Chlorobenzoamide (CAS No．47732--85--5) is a promising chemical compound with significant potential in pharmaceutical research． Its unique molecular structure， characterized by the presence of multiple heterocyclic rings， makes it an attractive scaffold for designing novel therapeutic agents． Further research is needed to fully explore its biological activities and optimize its pharmacological properties． However， this compound represents an important step forward in drug discovery， demonstrating how structural diversity can be leveraged to develop new treatments for various diseases．